3-(4-methoxyphenyl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C25H27N7O3/c1-34-20-9-6-18(7-10-20)8-11-22(33)30-12-14-31(15-13-30)24-23-25(27-17-26-24)32(29-28-23)19-4-3-5-21(16-19)35-2/h3-7,9-10,16-17H,8,11-15H2,1-2H3
• InChI Key: ADSJDAVMZSMJAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC(=CC=C5)OC
• Molecular Formula: C25H27N7O3
• Molecular Weight: 473.5 g/mol

Description

3-(4-methoxyphenyl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C25H27N7O3 and its molecular weight is 473.537. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-1-(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of novel compounds, including the one , often targets the development of antimicrobial agents. For instance, Bektaş et al. (2007) synthesized a range of 1,2,4-triazole derivatives and tested their antimicrobial activities. These compounds showed varying degrees of activity against microorganisms, highlighting the potential of such chemical structures in combating infections (Bektaş et al., 2007).

Antihypertensive Agents

Research into the modification of the 1,2,4-triazolo[1,5-alpha]pyrimidine structure has been conducted to explore potential antihypertensive effects. Bayomi et al. (1999) synthesized derivatives with modifications at position 2, showing promising antihypertensive activity in vitro and in vivo. This suggests the compound's framework could be beneficial in developing new antihypertensive drugs (Bayomi et al., 1999).

Antagonist Activities and PET Imaging

Compounds structurally related to the given chemical have been studied for their antagonist activities and potential in PET imaging. For example, Zhou et al. (2014) developed a PET tracer for mapping cerebral adenosine A2A receptors, indicating the role of such compounds in neuroimaging and possibly in neurological disorder treatment (Zhou et al., 2014).

Anticonvulsant Drug Development

The compound has been reported as a new anticonvulsant drug candidate named "Epimidin." Severina et al. (2021) detailed the development and validation of an HPLC method for determining related substances in Epimidin, showcasing its potential as a therapeutic agent (Severina et al., 2021).